molecular formula C18H22N2O3S B5767506 N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide

Cat. No. B5767506
M. Wt: 346.4 g/mol
InChI Key: GNSIXWWNNSEBDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide, also known as Methylphenidate, is a widely used psychostimulant drug that is used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. It is a central nervous system (CNS) stimulant that works by increasing the levels of dopamine and norepinephrine in the brain.

Mechanism of Action

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide works by blocking the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn improves focus, attention, and alertness.
Biochemical and Physiological Effects
N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide has been found to have several biochemical and physiological effects. It increases the release of dopamine and norepinephrine in the brain, which leads to improved cognitive function. It also increases heart rate and blood pressure, which can be a concern for individuals with cardiovascular problems.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide has several advantages for lab experiments. It is a well-studied drug that has been extensively researched for its effects on the brain and behavior. It is also relatively easy to administer and has a rapid onset of action. However, it can be difficult to control the dosage and the effects can vary widely between individuals.

Future Directions

There are several future directions for research on N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide. One area of interest is its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of research is the development of new formulations that can improve the drug's efficacy and reduce side effects. Finally, there is a need for further research on the long-term effects of the drug on the brain and behavior.

Synthesis Methods

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide is synthesized by reacting ethyl 4-aminobenzoate with methyl phenylsulfonyl chloride in the presence of triethylamine. The resulting product is then treated with diethyl sulfate to form the final product.

Scientific Research Applications

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide has been extensively researched for its use in the treatment of ADHD and narcolepsy. It has been found to be effective in improving attention, reducing impulsivity and hyperactivity, and increasing wakefulness. It has also been used in the treatment of depression, anxiety, and cognitive impairment.

properties

IUPAC Name

4-[benzenesulfonyl(methyl)amino]-N,N-diethylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O3S/c1-4-20(5-2)18(21)15-11-13-16(14-12-15)19(3)24(22,23)17-9-7-6-8-10-17/h6-14H,4-5H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNSIXWWNNSEBDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1=CC=C(C=C1)N(C)S(=O)(=O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.